Cas no 31076-85-4 (3-Acetylbenzoyl Chloride)

3-Acetylbenzoyl Chloride structure
3-Acetylbenzoyl Chloride structure
Product Name:3-Acetylbenzoyl Chloride
CAS No:31076-85-4
MF:C9H7ClO2
MW:182.60368180275
MDL:MFCD13174028
CID:916353
PubChem ID:13814736
Update Time:2025-04-19

3-Acetylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • benzoyl chloride, 3-acetyl- (9ci)
    • 3-Acetylbenzoyl chloride
    • MFCD13174028
    • BENZOYL CHLORIDE, 3-ACETYL-
    • DB-286005
    • SCHEMBL5254838
    • 31076-85-4
    • DTXSID70550365
    • 3-Acetylbenzoyl Chloride
    • MDL： MFCD13174028
    • Inchi： 1S/C9H7ClO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3
    • InChI Key： GRHPCHSOVQAFSQ-UHFFFAOYSA-N
    • SMILES： ClC(C1=CC=CC(C(C)=O)=C1)=O

Computed Properties

  • Exact Mass: 182.0134572g/mol
  • Monoisotopic Mass: 182.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1Ų

3-Acetylbenzoyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A170995-100mg
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 31076-85-4
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 $ 69.00 2023-04-19
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 $ 1200.00 2023-09-09
abcr
AB540511-1 g
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 €425.90 2023-04-14
Apollo Scientific
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A170995-1000mg
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abcr
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 €228.00 2025-02-18

3-Acetylbenzoyl Chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:31076-85-4)3-Acetylbenzoyl Chloride
Order Number:A1150700
Stock Status:in Stock
Quantity:500mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:13
Price ($):168.0/243.0
Email:sales@amadischem.com

3-Acetylbenzoyl Chloride Related Literature

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Amadis Chemical Company Limited
(CAS:31076-85-4)3-Acetylbenzoyl Chloride
A1150700
Purity:99%/99%
Quantity:500mg/1g
Price ($):168.0/243.0
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